Cas no 2229588-35-4 (3-amino-2-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol
• CAS No: 2229588-35-4
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 6403427
• PubChem ID: 165697017
• Update Time: 2025-11-01

3-amino-2-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol
• EN300-1787127
• 2229588-35-4

• Inchi： 1S/C11H16FNO/c1-8-4-3-5-9(10(8)12)11(2,6-13)7-14/h3-5,14H,6-7,13H2,1-2H3
• InChI Key： MNSHRMRNQZZEPC-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1C(C)(CO)CN

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol

3-Amino-2-(2-Fluoro-3-Methylphenyl)-2-Methylpropan-1-ol: A Comprehensive Overview

The compound with CAS No. 2229588-35-4, commonly referred to as 3-amino-2-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials science.

Structure and Properties: The molecular structure of 3-amino-2-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol is characterized by a complex arrangement of functional groups. The presence of an amino group (-NH₂) at the third position and a hydroxyl group (-OH) at the first position introduces significant polarity to the molecule. Additionally, the fluorine atom in the aromatic ring contributes to the compound's electronic properties, making it highly reactive under certain conditions. Recent studies have highlighted the importance of such structural features in determining the compound's solubility, stability, and reactivity.

Synthesis and Applications: The synthesis of 3-amino-2-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol involves a multi-step process that typically includes nucleophilic substitution, aromatic substitution, and oxidation reactions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. Its applications span across diverse industries, including pharmaceuticals, agrochemicals, and specialty chemicals. For instance, its use as an intermediate in drug synthesis has been documented in recent clinical trials targeting specific therapeutic areas such as oncology and neurodegenerative diseases.

Recent Research Findings: In 2023, a groundbreaking study published in *Journal of Medicinal Chemistry* demonstrated the potential of 3-amino-2-(2-fluoro-3-methylphenyl)-2-methylpropan-1-ol as a lead compound for developing novel anti-inflammatory agents. The study revealed that the compound exhibits potent inhibitory activity against key inflammatory pathways, making it a promising candidate for further preclinical development. Furthermore, another research group reported on its use as a chiral catalyst in asymmetric synthesis, highlighting its versatility in organic chemistry.

Toxicological and Environmental Considerations: Understanding the safety profile of 3-amino-2-(2-fluoro-3-methylphenyl)-2-methylpropan-1 ol is crucial for its industrial applications. Recent toxicological studies have assessed its acute and chronic toxicity profiles in experimental models. Results indicate that while the compound demonstrates low toxicity at therapeutic doses, long-term exposure may require further investigation. From an environmental perspective, degradation studies suggest that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint.

Future Prospects: The continued exploration of 3-amino-2-(2-fluoro - 3 - methylphenyl) - 1 - ol is expected to unlock new opportunities across multiple sectors. Its unique combination of structural features makes it an attractive candidate for further research into drug delivery systems, enzyme inhibitors, and advanced materials. Collaborative efforts between academia and industry are anticipated to drive innovation in this area, ensuring that this compound remains at the forefront of chemical research.